Cas no 1069-23-4 (1,5-Hexadiene-3,4-Diol)

• Product Name: 1,5-Hexadiene-3,4-Diol
• CAS No: 1069-23-4
• Molecular Formula: C₆H₁₀O₂
• Molecular Weight: 114.142402172089
• MDL: MFCD00081129
• CID: 40619
• PubChem ID: 87571167

1,5-Hexadiene-3,4-Diol Properties

Names and Identifiers

• Divinyloxyethane
• hexa-1,5-diene-3,4-diol
• 1,2-Divinyl Glycol
• 3,4-Dihydroxy-1,5-hexadiene
• 1,5-Hexadiene-3,4-diol
• Aldehyde C9
• 4-Dimethoxy-4-Xylene Dimethyl Ether
• Divinyl glycol
• 1,5-Hexadiene-3,4-diol (stabilized with HQ)
• Divinylethylene Glycol
• 3,4-Dihydroxy-1,5-hexadiene (stabilized with HQ)
• Divinylethylene Glycol (stabilized with HQ)
• 1,2-Divinylglycol (stabilized with HQ)
• Diethylene glycol divinyl
• DVG
• 1,5-HEXADIEN-3,4-DIOL
• 3,4-dihydroxy-5-hexadiene
• 1,2-DIVINYLGLYCOL
• Divinylglycol
• NSC-60695
• UNII-Z957Z497HK
• SB18658
• Divinyloxyethane (Divinyl glycol)
• Q27295170
• 1,5-Hexadiene-3,4-diol, containing 200 ppm MEHQ
• AS-11750
• D90954
• DTXSID90871822
• 2-Hydroxymethyl-isonicotinicacidmethylester
• Divinylglykol
• 1,4-diol
• 1,3,4-dihydroxy-
• WLN: 1U1YQYQ1U1
• 1069-23-4
• Z957Z497HK
• SCHEMBL150801
• EINECS 213-955-5
• NS00041906
• FT-0606435
• MFCD00081129
• AKOS015902920
• A801535
• NSC 60695
• NSC60695
• CS-0063395
• AI3-14412
• H0807
• 1,5-HEXADIENE,3,4-DIHYDROXY-
• 3,5-hexadiene
• 1,5-Hexadiene-3,4-diol(stabilizedwithHQ)
• 1,5-Hexadiene-3,4-diol, stabilized with HQ
• KUQWZSZYIQGTHT-UHFFFAOYSA-N

• MDL： MFCD00081129
• InChIKey： KUQWZSZYIQGTHT-UHFFFAOYSA-N
• Inchi： 1S/C6H10O2/c1-3-5(7)6(8)4-2/h3-8H,1-2H2
• SMILES： OC(C=C)C(C=C)O

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.068
• Heavy Atom Count: 8
• Complexity: 76.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 0.08020
• PSA: 40.46000
• Refractive Index: n20/D 1.479(lit.)
• Boiling Point: 198°C(lit.)
• Melting Point: 14-16 °C (lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.02 g/mL at 25 °C(lit.)

1,5-Hexadiene-3,4-Diol Security Information

• Symbol:
• RTECS：MM2100000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26-S28-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/24/25
• Hazard Level：6.1(b)
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H227-H302-H311
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P302+P352+P312+P361+P364-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 23/24/25
• Signal Word：Danger
• HazardClass：6.1(b)

1,5-Hexadiene-3,4-Diol Customs Data

• HS CODE：29053980
• Customs Data：

  China Customs Code:

  29053980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols